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Cat. No.: B1345719 Get Quote

An In-depth Technical Guide to 4-Pentylbenzene-1-sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Pentylbenzene-1-sulfonyl chloride is an organic compound that serves as a crucial

intermediate in organic synthesis. Its structure, featuring a pentyl group attached to a benzene

ring with a sulfonyl chloride functional group, makes it a versatile reagent, particularly in the

preparation of sulfonamides. Sulfonamides are a significant class of compounds in medicinal

chemistry, exhibiting a wide array of biological activities. This guide provides a comprehensive

overview of the chemical structure, properties, synthesis, and key reactions of 4-
Pentylbenzene-1-sulfonyl chloride.

Chemical Structure and Formula
The chemical structure of 4-Pentylbenzene-1-sulfonyl chloride consists of a benzene ring

substituted with a pentyl group at the para position (position 4) and a sulfonyl chloride group at

position 1.

Chemical Formula: C11H15ClO2S[1][2]
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SMILES (Simplified Molecular-Input Line-Entry System): O=S(C1=CC=C(CCCCC)C=C1)

(Cl)=O[3][4]

IUPAC Name: 4-Pentylbenzene-1-sulfonyl chloride[2]

Synonyms: 4-(n-Pentyl)benzenesulfonyl chloride, 4-Amylbenzenesulfonyl chloride[2][5]

Physicochemical Properties
A summary of the key quantitative data for 4-Pentylbenzene-1-sulfonyl chloride is presented

in the table below.

Property Value Reference

CAS Number 73948-18-2 [1][2]

Molecular Weight 246.75 g/mol [1][5]

Melting Point <30°C [5]

Boiling Point 163 °C (at 6.4 Torr) [5]

Density 1.183 ± 0.06 g/cm³ (Predicted) [5]

Appearance
Off-white to faint yellow

crystalline solid
[5]

Sensitivity Moisture Sensitive [5]

Experimental Protocols
Synthesis of 4-Pentylbenzene-1-sulfonyl chloride
A common method for the synthesis of aryl sulfonyl chlorides is the reaction of the

corresponding arene with an excess of chlorosulfonic acid.[6] The following protocol is a

representative procedure for the preparation of 4-Pentylbenzene-1-sulfonyl chloride.

Materials:

Pentylbenzene
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Chlorosulfonic acid

Ice

Water

Dichloromethane (or other suitable organic solvent)

Sodium sulfate (or magnesium sulfate) for drying

Procedure:

In a flask equipped with a dropping funnel and a stirrer, cool an excess of chlorosulfonic acid

(typically 2-4 equivalents) to 0-5°C using an ice bath.

Slowly add pentylbenzene to the cooled chlorosulfonic acid with vigorous stirring,

maintaining the temperature below 10°C.

After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2

hours to ensure the completion of the sulfonation reaction.

Carefully pour the reaction mixture onto crushed ice with stirring. This will quench the excess

chlorosulfonic acid and precipitate the sulfonyl chloride.

Extract the product into an organic solvent such as dichloromethane.

Wash the organic layer with water and then with a saturated sodium bicarbonate solution to

remove any acidic impurities.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure to

obtain the crude 4-Pentylbenzene-1-sulfonyl chloride.

The product can be further purified by vacuum distillation or recrystallization if necessary.

Synthesis of Sulfonamides
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4-Pentylbenzene-1-sulfonyl chloride is a key reagent in the synthesis of sulfonamides, which

are of significant interest in drug discovery. The general reaction involves the coupling of the

sulfonyl chloride with a primary or secondary amine.[7]

Materials:

4-Pentylbenzene-1-sulfonyl chloride

A primary or secondary amine

A suitable solvent (e.g., pyridine, acetone, dichloromethane)

A base (e.g., pyridine, triethylamine) if the solvent is not basic

Procedure:

Dissolve the amine in a suitable solvent. If the solvent is not a base, add a base like

triethylamine to neutralize the HCl that will be formed during the reaction.

Cool the solution to 0-5°C in an ice bath.

Slowly add a solution of 4-Pentylbenzene-1-sulfonyl chloride in the same solvent to the

cooled amine solution with stirring.

Allow the reaction mixture to warm to room temperature and stir for several hours until the

reaction is complete (as monitored by TLC).

If a precipitate forms, filter the reaction mixture. Otherwise, wash the reaction mixture with

water to remove any water-soluble byproducts.

Extract the sulfonamide product into an organic solvent.

Dry the organic layer over an anhydrous drying agent.

Remove the solvent under reduced pressure to yield the crude sulfonamide.

The product can be purified by recrystallization or column chromatography.
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Diagrams

Pentylbenzene

Sulfonation Reaction

Chlorosulfonic Acid (HSO3Cl)

4-Pentylbenzene-1-sulfonyl chloride
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Caption: Synthesis of 4-Pentylbenzene-1-sulfonyl chloride.
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Chemical Synthesis

Drug Discovery Application

4-Pentylbenzene-1-sulfonyl chloride

Coupling Reaction
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N-substituted-4-pentylbenzenesulfonamide
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Caption: Workflow for sulfonamide synthesis and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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